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Compound Focus: Pivaloyl cyanide

CAS No.: 42867-40-3

Cat. No.: S774191

Synthesis of Pivaloyl Cyanide

The following synthesis method is adapted from patent literature, which describes the reaction of pivalic

anhydride with hydrocyanic acid (HCN) in the presence of a catalyst [1] [2] [3].
Reaction Scheme: Pivalic anhydride + Hydrocyanic Acid — Pivaloyl Cyanide + Pivalic Acid [1] [2]

Detailed Experimental Protocol:

Step Parameter Description
1 Reaction Pivalic anhydride and hydrocyanic acid (HCN) [1].
Substrates
2 Catalyst System Copper(l) cyanide (CuCN), sometimes with added alkali metal or alkaline

earth metal cyanide salts (e.g., NaCN) [1] [2].
3 Reaction Diluent An organic solvent, preferably diphenyl ether, is used [1] [2].

4 Reaction Setup The catalyst is suspended in the diluent. Pivalic anhydride and HCN are
then introduced to this mixture [1] [2].

5 Temperature & The reaction is typically carried out at the boiling point of the mixture for
Duration several hours [1].
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Step Parameter Description

6 Product Isolation After reaction, the crude product is obtained by evaporating the volatile
components from the reaction mixture [1] [2].

7 Purification The pure pivaloyl cyanide is obtained by fractional distillation of the crude
product under reduced pressure [1] [2].

The workflow for this synthesis can be visualized as follows:

Start Reaction Setup
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Suggested Paths for Spectroscopic Data

Since the search results lack the specific characterization data you need, here are practical suggestions for

locating it:

e Consult Specialized Databases: Search for "pivaloyl cyanide" on authoritative chemical
databases. These platforms often contain curated spectroscopic data.

o Reaxys or SciFinder-n: These are particularly comprehensive for chemical properties and
spectra.

o PubChem: This NCBI database provides a wide range of chemical information, and may
contain submitted spectral data.

e Broaden Scientific Literature Search: Perform a targeted search in scientific journals using
academic search engines like Google Scholar, PubMed, or Web of Science. Use keywords such as
"pivaloyl cyanide NMR", "pivaloyl cyanide IR spectrum", or "2,2-dimethylpropanoyl cyanide
characterization".

¢ Analyze Closest Available Data: The search results indicate that pivaloyl cyanide is a precursor to
herbicidal active ingredients [1]. Spectroscopic data for pivalic acid and its esters are more commonly
reported [4]. Analyzing these can provide a useful reference, though not a direct substitute.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Process for the manufacture of pivaloyl cyanide [patents.google.com]

2. US4432910A - Preparation of pivaloyl cyanide [patents.google.com]

3. CA1165778A - Process for the preparation of pivaloyl cyanide [patents.google.com]
4. Pivalic acid - Wikipedia [en.wikipedia.org]

To cite this document: Smolecule. [pivaloyl cyanide spectroscopic characterization]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b774191#pivaloyl-cyanide-

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s774191?utm_src=pdf-body-img
https://www.smolecule.com/products/s774191?utm_src=pdf-body
https://www.smolecule.com/products/s774191?utm_src=pdf-body
https://www.smolecule.com/products/s774191?utm_src=pdf-body
https://www.smolecule.com/products/s774191?utm_src=pdf-body
https://patents.google.com/patent/EP0053326B1/en
https://en.wikipedia.org/wiki/Pivalic_acid
https://www.smolecule.com/products/s774191?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/EP0053326B1/en
https://patents.google.com/patent/US4432910A/en
https://patents.google.com/patent/CA1165778A/ru
https://en.wikipedia.org/wiki/Pivalic_acid
https://www.smolecule.com/products/b774191#pivaloyl-cyanide-spectroscopic-characterization
https://www.smolecule.com/products/b774191#pivaloyl-cyanide-spectroscopic-characterization
https://www.smolecule.com/products/s774191?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

spectroscopic-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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